Cas no 196502-46-2 (Z-Ile-Trp-OH)

Z-Ile-Trp-OH is a protected dipeptide consisting of isoleucine (Ile) and tryptophan (Trp) residues, with the N-terminal amino group protected by a benzyloxycarbonyl (Z) group. This compound is primarily used in peptide synthesis, where the Z-group provides stability during coupling reactions while allowing selective deprotection under mild conditions. The inclusion of tryptophan, an aromatic amino acid, makes it valuable for studying peptide-protein interactions or designing bioactive peptides. Its well-defined structure ensures high purity and reproducibility in research applications. The product is suitable for solid-phase or solution-phase synthesis, offering flexibility in peptide chain elongation. Proper storage under inert conditions is recommended to maintain stability.
Z-Ile-Trp-OH structure
Z-Ile-Trp-OH structure
Product name:Z-Ile-Trp-OH
CAS No:196502-46-2
MF:C25H29N3O5
MW:451.5148665905
CID:2097444
PubChem ID:333333

Z-Ile-Trp-OH Chemical and Physical Properties

Names and Identifiers

    • Z-Ile-Trp-OH
    • Z-L-ISOLEUCYL-L-TRYPTOPHAN
    • N-benzyloxycarbonyl-l-isoleucyl-l-tryptophan
    • ((Benzyloxy)carbonyl)-L-isoleucyl-L-tryptophan
    • (2S)-3-(1H-Indol-3-yl)-2-[[(2S,3S)-3-methyl-2-(phenylmethoxycarbonylamino)pentanoyl]amino]propanoic
    • NSC-333756
    • 196502-46-2
    • NSC333756
    • Inchi: 1S/C25H29N3O5/c1-3-16(2)22(28-25(32)33-15-17-9-5-4-6-10-17)23(29)27-21(24(30)31)13-18-14-26-20-12-8-7-11-19(18)20/h4-12,14,16,21-22,26H,3,13,15H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t16-,21-,22-/m0/s1
    • InChI Key: FJBYWNDMORMCCH-SSKFGXFMSA-N
    • SMILES: O=C([C@H]([C@@H](C)CC)NC(=O)OCC1C=CC=CC=1)N[C@H](C(=O)O)CC1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 451.21072103g/mol
  • Monoisotopic Mass: 451.21072103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 666
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121
  • XLogP3: 3.8

Z-Ile-Trp-OH Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
Z249685-5g
Z-Ile-Trp-OH
196502-46-2
5g
$ 1115.00 2022-06-02
TRC
Z249685-2.5g
Z-Ile-Trp-OH
196502-46-2
2.5g
$ 535.00 2022-06-02
TRC
Z249685-1g
Z-Ile-Trp-OH
196502-46-2
1g
$ 335.00 2022-06-02

Additional information on Z-Ile-Trp-OH

Comprehensive Guide to Z-Ile-Trp-OH (CAS No. 196502-46-2): Properties, Applications, and Market Insights

The dipeptide Z-Ile-Trp-OH (CAS No. 196502-46-2) is a protected form of the Ile-Trp dipeptide, where the N-terminus is protected by a benzyloxycarbonyl (Z-group) and the C-terminus remains free. This compound is widely used in peptide synthesis and pharmaceutical research due to its unique structural properties. Researchers and manufacturers often search for Z-Ile-Trp-OH suppliers, Z-Ile-Trp-OH price, and Z-Ile-Trp-OH synthesis methods, reflecting its importance in the field.

One of the key features of Z-Ile-Trp-OH is its role as a building block in solid-phase peptide synthesis (SPPS). The Z-group provides stability during the synthesis process, making it a preferred choice for researchers working on complex peptides. Recent trends in peptide-based drug development have increased the demand for high-quality Z-protected amino acids, including Z-Ile-Trp-OH. This aligns with the growing interest in peptide therapeutics and bioconjugation techniques in modern medicine.

The physicochemical properties of Z-Ile-Trp-OH (CAS No. 196502-46-2) make it suitable for various applications. It typically appears as a white to off-white powder with good solubility in organic solvents like DMF and DMSO. These characteristics are crucial for researchers looking for Z-Ile-Trp-OH solubility data or Z-Ile-Trp-OH storage conditions. Proper handling and storage are essential to maintain its stability, as moisture and extreme temperatures can affect its performance in synthetic applications.

In the pharmaceutical industry, Z-Ile-Trp-OH serves as an important intermediate for developing peptide-based drugs. The combination of isoleucine and tryptophan in this dipeptide contributes to potential bioactivity, which has sparked interest in peptide drug discovery and structure-activity relationship studies. Recent publications have explored its potential in addressing metabolic disorders, making it relevant to current research on diabetes management peptides and gut hormone analogs.

The market for Z-Ile-Trp-OH has seen steady growth, driven by increasing investments in peptide therapeutics. Companies specializing in custom peptide synthesis often list this compound in their catalogs, catering to researchers investigating peptide modifications and drug delivery systems. Quality control is paramount, with analytical methods like HPLC and mass spectrometry being essential for verifying the purity of Z-Ile-Trp-OH batches.

From a regulatory perspective, Z-Ile-Trp-OH (CAS No. 196502-46-2) is generally considered safe for research purposes when handled properly. However, researchers should always consult chemical safety data sheets and follow laboratory safety protocols. The compound's non-toxic nature and research applications make it exempt from many restrictive regulations, unlike controlled substances or hazardous materials.

Recent advancements in peptide synthesis technology have improved the production efficiency of Z-protected dipeptides like Z-Ile-Trp-OH. Automated synthesizers and optimized protection/deprotection strategies have reduced production costs, addressing common search queries about Z-Ile-Trp-OH cost reduction and large-scale peptide synthesis. These developments are particularly relevant to pharmaceutical companies scaling up peptide-based drug production.

The research applications of Z-Ile-Trp-OH extend beyond drug development. In biochemistry labs, it's used to study peptide folding patterns and molecular interactions. Its unique structure makes it valuable for investigating amino acid side chain effects and peptide stability factors. These applications contribute to its popularity in academic research, as evidenced by increasing citations in peer-reviewed journals.

For researchers sourcing Z-Ile-Trp-OH, several factors should be considered. The compound's purity (typically ≥95% by HPLC), packaging options (from milligrams to kilograms), and supplier reliability are common concerns reflected in searches for Z-Ile-Trp-OH specifications and Z-Ile-Trp-OH quality standards. Reputable suppliers provide comprehensive analytical data and certificates of analysis to ensure research reproducibility.

Looking ahead, the future of Z-Ile-Trp-OH appears promising as peptide therapeutics gain more traction in personalized medicine. Its role in developing targeted drug delivery systems and bioactive peptide sequences positions it as a valuable tool in addressing current healthcare challenges. The growing interest in precision medicine and peptide engineering suggests sustained demand for high-quality peptide building blocks like Z-Ile-Trp-OH.

In conclusion, Z-Ile-Trp-OH (CAS No. 196502-46-2) represents an important tool in peptide science with diverse applications in pharmaceutical research and development. Its unique protected structure, combined with the biological relevance of its amino acid components, makes it valuable for both basic research and applied drug discovery. As the field of peptide therapeutics continues to evolve, compounds like Z-Ile-Trp-OH will remain essential for advancing our understanding of peptide chemistry and developing novel therapeutic agents.

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